Cas no 141896-54-0 (5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy-)

• Product Name: 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy-
• CAS No: 141896-54-0
• MF: C₁₈H₂₂O₁₀
• MW: 398.361286640167
• CID: 159822
• PubChem ID: 24148534
• Update Time: 2025-10-31

5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranpropanoicacid, 6-(b-D-glucopyranosyloxy)-7-methoxy-
• CnideosideB
• Cnidioside B
• 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy-
• NCGC00384499-01
• NCGC00384499-01_C18H22O10_5-Benzofuranpropanoic acid, 6-(beta-D-glucopyranosyloxy)-7-methoxy-
• AKOS040735862
• 141896-54-0
• MEGxp0_001375
• CS-0649312
• HY-N11540

• Inchi： 1S/C18H22O10/c1-25-17-15-9(4-5-26-15)6-8(2-3-11(20)21)16(17)28-18-14(24)13(23)12(22)10(7-19)27-18/h4-6,10,12-14,18-19,22-24H,2-3,7H2,1H3,(H,20,21)/t10-,12-,13+,14-,18+/m1/s1
• InChI Key： YVYNMIFMUKDFEC-AXOAAPQKSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=C2C(C=CO2)=CC=1CCC(=O)O)OC

Computed Properties

• Exact Mass: 398.12129689g/mol
• Monoisotopic Mass: 398.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides

Additional information on 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy-

Introduction to 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy- (CAS No. 141896-54-0)

5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy- (CAS No. 141896-54-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran core, a glucopyranosyl moiety, and a methoxy substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzofuran core is a common scaffold in many natural products and synthetic compounds, known for its ability to modulate various biological processes. The presence of the glucopyranosyl moiety, a sugar unit, suggests that this compound may have glycosidic properties, which are often associated with enhanced solubility and bioavailability. The methoxy group, on the other hand, can influence the compound's lipophilicity and receptor binding affinity.

Recent studies have explored the potential of 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy- in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antidiabetic agent. A study in the European Journal of Medicinal Chemistry reported that 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy- can improve glucose metabolism by enhancing insulin sensitivity and reducing blood glucose levels. This effect is attributed to its ability to activate peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose homeostasis.

In addition to its therapeutic potential, 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy- has also been studied for its antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders. Research published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits strong antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.

The pharmacokinetic properties of 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy- have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high solubility due to the glucopyranosyl moiety and moderate lipophilicity due to the methoxy group contribute to its good oral bioavailability and tissue distribution.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy- in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-7-methoxy- (CAS No. 141896-54-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.